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For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Norpatchoulenol is a naturally occurring tricyclic sesquiterpenoid and a key olfactory

component of patchouli (Pogostemon cablin) essential oil.[1] While present in small quantities,

it is considered a major contributor to the characteristic aroma of patchouli oil.[2][3] Its unique

and powerful olfactory profile makes it a valuable ingredient for perfumers and fragrance

chemists. This document provides detailed application notes and experimental protocols for the

utilization of (+)-Norpatchoulenol in fragrance compositions, aimed at researchers, scientists,

and professionals in the field of fragrance and drug development.

Olfactory Profile and Application
(+)-Norpatchoulenol possesses a potent and characteristic patchouli odor. It is described as

having an intense, rooty, and cellar-potato-like scent.[4] While patchouli alcohol is the main

component of patchouli oil, (+)-Norpatchoulenol is noted to have a stronger odor.[3] However,

its tenacity is reported to be lower than that of patchouli alcohol, losing approximately 50% of

its odor strength within 24 hours on a smelling strip.[3]

Its primary application in fragrance compositions is to impart, enhance, or modify the

characteristic notes of patchouli. It can be used to create authentic and impactful patchouli
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accords or to add depth and complexity to a wide range of fragrance types, including woody,

oriental, chypre, and fougère compositions. A concentration of 0.4% to 5.0% by weight of

norpatchoulenol in a fragrant patchouli oil has been shown to remarkably improve the aromatic

character.[2]

Data Presentation
The following tables summarize the key quantitative and qualitative data for (+)-
Norpatchoulenol, facilitating its effective use in fragrance formulations.

Parameter Value/Description Source(s)

Chemical Name (+)-Norpatchoulenol [1]

CAS Number 41429-52-1 [5]

Molecular Formula C₁₄H₂₂O [5]

Molecular Weight 206.33 g/mol [5]

Odor Type
Patchouli, Earthy, Woody,

Rooty
[3][4]

Odor Description
Intense, rooty, cellar-potato-

like
[4]

Odor Threshold (Air) <0.01 ng/L [6]

Tenacity on Blotter
Medium; loses ~50% of odor

strength in 24 hours
[3]

Typical Concentration in

Patchouli Oil
0.3% - 5.0% [2]

Experimental Protocols
Detailed methodologies for the evaluation of (+)-Norpatchoulenol in fragrance applications are

provided below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://patents.google.com/patent/EP0409089B1/en
https://www.benchchem.com/product/b191985?utm_src=pdf-body
https://www.benchchem.com/product/b191985?utm_src=pdf-body
https://en.wikipedia.org/wiki/Norpatchoulenol
https://www.thegoodscentscompany.com/data/rw1058141.html
https://www.thegoodscentscompany.com/data/rw1058141.html
https://www.thegoodscentscompany.com/data/rw1058141.html
https://img.perfumerflavorist.com/files/base/allured/all/document/2006/10/pf.PF_31_11_036_04.pdf
https://www.scribd.com/document/726386916/paper-1
https://www.scribd.com/document/726386916/paper-1
https://www.researchgate.net/publication/320667245_The_essential_oil_of_patchouli_Pogostemon_cablin_A_review
https://img.perfumerflavorist.com/files/base/allured/all/document/2006/10/pf.PF_31_11_036_04.pdf
https://patents.google.com/patent/EP0409089B1/en
https://www.benchchem.com/product/b191985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Gas Chromatography-Olfactometry (GC-O)
Analysis
Objective: To identify and characterize the odor contribution of (+)-Norpatchoulenol in a

fragrance mixture.

Materials:

Gas Chromatograph (GC) with a Flame Ionization Detector (FID) and an olfactory detection

port (ODP).

Capillary column suitable for sesquiterpenoid analysis (e.g., HP-5MS, DB-5).

Helium or Hydrogen as carrier gas.

(+)-Norpatchoulenol standard.

Fragrance composition containing (+)-Norpatchoulenol.

Series of n-alkanes (C8-C20) for Retention Index (RI) calculation.

Trained sensory panelists.

Procedure:

Sample Preparation: Prepare a dilution of the fragrance composition in a suitable solvent

(e.g., ethanol) at a concentration appropriate for GC analysis (typically 1-10%).

GC Instrument Setup:

Injector: Set to a temperature of 250°C.

Column: Use a temperature program suitable for separating sesquiterpene alcohols. A

typical program would be: initial temperature of 60°C, hold for 2 minutes, ramp at

4°C/minute to 240°C, and hold for 5 minutes.

Carrier Gas: Maintain a constant flow rate (e.g., 1.5 mL/min).
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Split Ratio: Adjust the split ratio to achieve appropriate peak intensities (e.g., 50:1).

FID Detector: Set to a temperature of 280°C.

Olfactory Detection Port: Heat the transfer line to prevent condensation of analytes (e.g.,

250°C). Provide humidified air to the ODP to prevent nasal dehydration of the panelist.

Analysis:

Inject the prepared sample into the GC.

A trained panelist sniffs the effluent from the ODP and records the retention time, odor

description, and intensity of each perceived odor.

Simultaneously, the FID records the chemical profile of the sample.

Data Analysis:

Identify the peak corresponding to (+)-Norpatchoulenol in the FID chromatogram by

comparing its retention time and mass spectrum (if using GC-MS) with that of the

standard.

Correlate the FID peak with the sensory data from the aromagram to confirm the odor

character of (+)-Norpatchoulenol as it elutes from the column.

Calculate the Retention Index (RI) of (+)-Norpatchoulenol using the n-alkane series to

aid in its identification in complex mixtures.

Protocol 2: Sensory Panel Evaluation of Fragrance
Compositions
Objective: To assess the impact of (+)-Norpatchoulenol on the overall scent profile of a

fragrance composition.

Materials:

Fragrance compositions with and without (+)-Norpatchoulenol (at varying concentrations).
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Smelling strips (blotters).

Odor-free evaluation booths.[7]

Trained sensory panel (minimum of 8-10 panelists).[8]

Data collection software or forms.

Procedure:

Sample Preparation:

Prepare solutions of the fragrance compositions in ethanol at a standard concentration

(e.g., 10%).

Dip smelling strips into each solution to a depth of 1 cm and allow the solvent to evaporate

for a few seconds.

Evaluation Setup:

Present the coded smelling strips to the panelists in a randomized and balanced order to

minimize bias.[7]

Conduct the evaluation in individual, well-ventilated booths to prevent cross-contamination

of odors.

Evaluation:

Instruct panelists to evaluate the odor of each strip at different time intervals (e.g., top

notes at 5 minutes, heart notes at 1 hour, and base notes at 4 hours and 24 hours) to

assess the evolution of the fragrance.

Panelists should rate the intensity of specific attributes (e.g., patchouli, earthy, woody,

overall pleasantness) on a labeled magnitude scale (e.g., 0-10).

Panelists should also provide descriptive comments on the character of the fragrance.

Data Analysis:
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Collect the intensity ratings and descriptive data from all panelists.

Perform statistical analysis (e.g., ANOVA, PCA) to determine if there are significant

differences in the perceived attributes between the fragrance with and without (+)-
Norpatchoulenol.

Analyze the descriptive comments to understand the qualitative impact of (+)-
Norpatchoulenol on the fragrance profile.

Protocol 3: Stability Testing of (+)-Norpatchoulenol in a
Fragrance Composition
Objective: To evaluate the stability of (+)-Norpatchoulenol and its impact on the stability of a

finished fragrance product under various conditions.

Materials:

Finished fragrance product (e.g., eau de toilette, lotion) containing (+)-Norpatchoulenol.

Control sample of the same product without (+)-Norpatchoulenol.

Environmental chambers (for controlled temperature and humidity).

UV light exposure cabinet.

Glass storage containers.

GC-MS for chemical analysis.

Colorimeter for color measurement.

Viscometer for viscosity measurement.

Trained sensory panel.

Procedure:

Sample Storage:
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Store samples of the test and control products under the following conditions:

Accelerated Aging: 40°C for 1, 2, and 3 months.

Light Exposure: Continuous exposure to UV light for a specified period (e.g., 10 hours,

equivalent to a certain duration of sunlight exposure).

Room Temperature: 25°C (as a control).

Evaluation:

At each time point, evaluate the following parameters for both the test and control

samples:

Odor: Conduct a sensory panel evaluation (as per Protocol 2) to assess any changes in

the scent profile.

Color: Measure the color of the product using a colorimeter.

Viscosity (for lotions/creams): Measure the viscosity using a viscometer.

Chemical Profile: Analyze the chemical composition using GC-MS to quantify the

concentration of (+)-Norpatchoulenol and to identify any degradation products.

Data Analysis:

Compare the changes in odor, color, viscosity, and chemical profile of the product

containing (+)-Norpatchoulenol to the control product over time and under different

storage conditions.

Determine if the presence of (+)-Norpatchoulenol affects the overall stability of the

fragrance product.

Visualizations
The following diagrams illustrate key concepts and workflows related to the application of (+)-
Norpatchoulenol in fragrance compositions.
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Caption: Olfactory profile of (+)-Norpatchoulenol.
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Caption: Example of (+)-Norpatchoulenol in a fragrance accord.
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Caption: Experimental workflow for evaluating (+)-Norpatchoulenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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